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Triumbelletin Triumbelletin
Brand Name: Vulcanchem
CAS No.: 131559-54-1
VCID: VC0027111
InChI: InChI=1S/C27H14O9/c28-17-7-2-14-5-10-22(31)35-25(14)23(17)24-18(29)8-3-15-11-20(27(32)36-26(15)24)33-16-6-1-13-4-9-21(30)34-19(13)12-16/h1-12,28-29H
SMILES: C1=CC(=CC2=C1C=CC(=O)O2)OC3=CC4=C(C(=C(C=C4)O)C5=C(C=CC6=C5OC(=O)C=C6)O)OC3=O
Molecular Formula: C27H14O9
Molecular Weight: 482.4 g/mol

Triumbelletin

CAS No.: 131559-54-1

Reference Standards

VCID: VC0027111

Molecular Formula: C27H14O9

Molecular Weight: 482.4 g/mol

Triumbelletin - 131559-54-1

CAS No. 131559-54-1
Product Name Triumbelletin
Molecular Formula C27H14O9
Molecular Weight 482.4 g/mol
IUPAC Name 7-hydroxy-8-(7-hydroxy-2-oxochromen-8-yl)-3-(2-oxochromen-7-yl)oxychromen-2-one
Standard InChI InChI=1S/C27H14O9/c28-17-7-2-14-5-10-22(31)35-25(14)23(17)24-18(29)8-3-15-11-20(27(32)36-26(15)24)33-16-6-1-13-4-9-21(30)34-19(13)12-16/h1-12,28-29H
Standard InChIKey GDHDMCIEKMVPIP-UHFFFAOYSA-N
SMILES C1=CC(=CC2=C1C=CC(=O)O2)OC3=CC4=C(C(=C(C=C4)O)C5=C(C=CC6=C5OC(=O)C=C6)O)OC3=O
Canonical SMILES C1=CC(=CC2=C1C=CC(=O)O2)OC3=CC4=C(C(=C(C=C4)O)C5=C(C=CC6=C5OC(=O)C=C6)O)OC3=O
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PubChem Compound 14213530
Last Modified Nov 11 2021
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